molecular formula C7H15Br2N3 B588133 4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR CAS No. 149629-69-6

4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR

Cat. No.: B588133
CAS No.: 149629-69-6
M. Wt: 301.026
InChI Key: VAHYFSAKUOSKGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(1H-Imidazol-4-yl)-butylamine 2HBr is a dihydrobromide salt featuring an imidazole ring linked to a butylamine chain. The imidazole moiety, a five-membered heterocycle with two nitrogen atoms, confers coordination versatility, while the protonated butylamine group enhances solubility in polar solvents.

Properties

CAS No.

149629-69-6

Molecular Formula

C7H15Br2N3

Molecular Weight

301.026

IUPAC Name

4-(1H-imidazol-5-yl)butan-1-amine;dihydrobromide

InChI

InChI=1S/C7H13N3.2BrH/c8-4-2-1-3-7-5-9-6-10-7;;/h5-6H,1-4,8H2,(H,9,10);2*1H

InChI Key

VAHYFSAKUOSKGD-UHFFFAOYSA-N

SMILES

C1=C(NC=N1)CCCCN.Br.Br

Synonyms

4-(1H-IMIDAZOL-4-YL)-BUTYLAMINE 2HBR

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features of Comparable Imidazole Derivatives
Compound Name Substituents/Functional Groups Key Structural Features
4-(1H-Imidazol-4-yl)-butylamine 2HBr Butylamine chain, HBr counterions Flexible aliphatic chain, ionic interactions
4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole Phenyl-linked bis-imidazole Rigid aromatic core, π-π stacking
2-Bromo-4-(1H-imidazol-5-yl)aniline Bromo group, aniline Electron-withdrawing Br, planar aromaticity
4-(4-Phenyl-1H-imidazol-1-yl)-2-buten-1-amine Butenyl chain, phenyl-imidazole Unsaturated chain, secondary amine
Key Observations:
  • Flexibility vs. Rigidity : The butylamine chain in 4-(1H-Imidazol-4-yl)-butylamine 2HBr introduces conformational flexibility, contrasting with the rigid phenyl-bis-imidazole in 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .
  • Electronic Effects : The bromine substituent in 2-bromo-4-(1H-imidazol-5-yl)aniline reduces imidazole basicity compared to the protonated amine in the target compound, affecting coordination chemistry .
  • Solubility : The HBr counterions in the target compound enhance aqueous solubility, unlike neutral analogs like 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole .

Coordination and Application Potential

Key Observations:
  • MOF Construction : While 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole forms layered structures via hydrogen bonding (R44(28) motifs) , the target compound’s flexible chain may enable diverse coordination geometries with transition metals.
  • Reactivity : The bromine in 2-bromo-4-(1H-imidazol-5-yl)aniline facilitates Suzuki-Miyaura couplings, whereas the target compound’s amine group could participate in Schiff base formation .

Physicochemical Properties

Table 3: Comparative Physicochemical Data
Property 4-(1H-Imidazol-4-yl)-butylamine 2HBr 4-[4-(1H-Imidazol-4-yl)phenyl]-1H-imidazole
Molecular Weight (g/mol) ~307.1 (C7H14N4·2HBr) 210.23 (C12H10N4)
Solubility High in water (ionic form) Low (neutral, hydrophobic core)
Thermal Stability Moderate (HBr decomposition at ~200°C) High (stable up to 300°C)
Crystal Packing Ionic interactions, H-bonding Layered H-bonding (2D networks)
Key Observations:
  • Thermal Stability : The HBr counterions in the target compound lower decomposition temperatures compared to thermally robust MOF-building analogs .
  • Crystallization : ’s compound forms 2D layers via N–H⋯N hydrogen bonds, whereas the target compound’s ionic nature may favor salt bridges or ion-dipole interactions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.